Cas no 62160-23-0 (7-Deazaguanosine)

7-Deazaguanosine structure
7-Deazaguanosine structure
Product Name:7-Deazaguanosine
CAS No:62160-23-0
MF:C11H14N4O5
MW:282.252662181854
CID:518040
PubChem ID:135410907
Update Time:2025-04-19

7-Deazaguanosine Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-1,7-dihydro-7-b-D-ribofuranosyl-
    • 7-Deazaguanosine
    • 7-Desazaguanosin
    • BCX-34
    • PELDESINE
    • SCHEMBL1738311
    • F12751
    • 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • CHEMBL519587
    • 2-azanyl-7-[(2R,3R,4S,5R)-5-(hydroxymethyl)-3,4-bis(oxidanyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • 2-AMINO-7-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-3H-PYRROLO[2,3-D]PYRIMIDIN-4-ONE
    • 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrrolo[2,3-d]pyrimidin-4-one
    • 62160-23-0
    • 2-Imino-7-pentofuranosyl-2,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-4-ol
    • MFCD00900594
    • 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
    • 2-Amino-7-(beta-D-ribofuranosyl[3,2-d]pyrimidin-4-one
    • AKOS027327921
    • DB-216948
    • 2-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
    • 7-dzGuo
    • 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 2-amino-1,7-dihydro-7-beta-D-ribofuranosyl-
    • 2-Amino-1,7-dihydro-7-beta-D-ribofuranosyl-4H-pyrrolo[2,3-d]pyrimidin-4-one
    • DTXSID10977754
    • Inchi: 1S/C11H14N4O5/c12-11-13-8-4(9(19)14-11)1-2-15(8)10-7(18)6(17)5(3-16)20-10/h1-2,5-7,10,16-18H,3H2,(H3,12,13,14,19)/t5-,6-,7-,10-/m1/s1
    • InChI Key: JRYMOPZHXMVHTA-DAGMQNCNSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC2C(NC(N)=NC1=2)=O)O)O

Computed Properties

  • Exact Mass: 282.09600
  • Monoisotopic Mass: 282.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142A^2
  • XLogP3: -2.4

Experimental Properties

  • Color/Form: No data available
  • Density: 2.06
  • Melting Point: >250°C dec
  • Boiling Point: 668.3°Cat760mmHg
  • Flash Point: 358°C
  • Refractive Index: 1.874
  • PSA: 146.62000
  • LogP: -1.50050
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

7-Deazaguanosine Pricemore >>

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